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Compound of Interest

Compound Name: 2-Ethoxyethyl methacrylate

Cat. No.: B1206410 Get Quote

Technical Guide: 2-Ethoxyethyl Methacrylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 2-Ethoxyethyl methacrylate, a monomer used in the synthesis of various

polymers. The information is presented for easy reference by professionals in research and

development.

Core Physicochemical Data
The essential molecular details of 2-Ethoxyethyl methacrylate are summarized in the table

below. This data is critical for stoichiometric calculations, analytical characterization, and

formulation development.

Property Value Citations

Chemical Formula C8H14O3 [1][2]

Molecular Weight 158.19 g/mol [2][3][4]

CAS Registry Number 2370-63-0 [1][2][4]

Chemical Structure
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The molecular structure of 2-Ethoxyethyl methacrylate is characterized by a methacrylate

group ester-linked to an ethoxyethyl group. This structure dictates its reactivity in

polymerization and the physicochemical properties of the resulting polymers.
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Caption: Chemical structure of 2-Ethoxyethyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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